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Introduction
The preservation of wood is critical for extending its service life, particularly in applications

where it is exposed to biological agents of deterioration such as fungi and insects. Ammoniacal

Copper Zinc Arsenate (ACZA), a water-borne preservative, has been utilized for decades,

especially for treating refractory wood species like Douglas-fir. This guide provides a

comprehensive comparison of the field trial performance of ACZA-treated wood against other

common wood preservatives, including Chromated Copper Arsenate (CCA), Alkaline Copper

Quaternary (ACQ), and Copper Azole (CA). The information is intended for researchers,

scientists, and professionals in the field of wood protection.

ACZA was developed as an improvement to Ammoniacal Copper Arsenate (ACA) and has

been in commercial use since the 1980s. Its formulation consists of copper oxide, zinc oxide,

and arsenic pentoxide, which collectively provide protection against a broad spectrum of decay

fungi and termites.[1]
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The following tables summarize quantitative data from various field trials, comparing the

performance of ACZA-treated wood with other preservatives in terms of decay resistance,

termite resistance, and preservative leaching.

Table 1: Fungal Decay Resistance in Field Stake Tests
Preservat
ive

Wood
Species

Retention
( kg/m ³)

Exposure
Site

Duration
(Years)

Average
Decay
Rating¹

Source

ACZA
Southern

Pine

4.0 (0.25

pcf)

Saucier,

MS
30 No Failures [2]

ACZA
Southern

Pine

8.0 (0.5

pcf)

Saucier,

MS
30 No Failures [3]

CCA-C
Southern

Pine
7.0

Saucier,

MS
40 No Failures [3]

CCA-A
Southern

Pine
>7.0

Saucier,

MS
60 No Failures [3]

ACA
Southern

Pine
8.0

Saucier,

MS
60 No Failures [3]

¹Decay rating according to American Wood Protection Association (AWPA) Standard E7, where

10 is sound and 0 is failure. "No Failures" indicates that the stakes were still in service without

significant decay.
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Preservat
ive

Wood
Species

Retention
( kg/m ³)

Exposure
Site

Duration
(Years)

Average
Termite
Rating¹

Source

ACZA Douglas-fir 4.0 Hawaii 6 10.0

CCA Hem-fir 4.0 Hawaii 6 9.8

ACQ Hemlock
Not

Specified

Ontario,

Canada

Not

Specified

0.2 (low

attack)
[4]

CCA-C
Various

Softwoods

Not

Specified

Ontario,

Canada
8

Mean

ratings of

1.00 or

less (trace

of attack)

for most

lots

[4]

¹Termite rating according to a visual scale where a higher number indicates better performance

(e.g., 10 is sound). A lower rating (e.g., on a 0-10 scale where 0 is no attack) can also be used,

as noted in the source.
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Preservat
ive

Compone
nt

Retention
( kg/m ³)

Test
Condition

Duration
Percent
Leached

Source

ACZA Arsenic
Not

Specified

Not

Specified

Not

Specified

Reduced

leaching

compared

to ACA

[5]

ACZA Copper
Not

Specified

Not

Specified

Not

Specified

Reduced

leaching

compared

to ACA

[5]

CCA-C
Copper

Oxide
6.4

Ground-

contact

stakes

(Hawaii)

44 months 9% [6]

ACQ-B
Copper

Oxide
6.4

Ground-

contact

stakes

(Hawaii)

44 months 21% [6]

ACQ-D
Copper

Oxide
4.0

Not

Specified
6 months ~10% [6]

CCA-C Copper 6.4

Deck

exposure

(Georgia)

20 months 5% [6]

ACQ-B Copper 6.4

Deck

exposure

(Georgia)

20 months 8-10% [6]

CCA

(weathered

)

Arsenic 2.7

Rainfall

leachate

collection

1 year
100 mg

total
[1]

ACQ (new) Copper
1.1 (as

CuO)

Rainfall

leachate

collection

1 year
670 mg

total
[1]
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Experimental Protocols
The field trial data presented in this guide are primarily based on standardized methodologies

from the American Wood Protection Association (AWPA) and ASTM International.

Field Stake Test for Decay and Termite Resistance
(AWPA E7)
This standard method is used to evaluate the performance of wood preservatives in ground

contact.

Test Specimens: Wooden stakes, typically 19 x 19 mm in cross-section and 457 mm long,

are prepared from a specified wood species (e.g., Southern Pine sapwood).

Preservative Treatment: Stakes are pressure-treated with the preservative to a range of

target retentions.

Field Installation: The treated stakes, along with untreated controls, are installed vertically in

the ground to approximately half their length in a designated test plot with known high decay

and/or termite hazard.

Inspection and Rating: At regular intervals (typically annually), the stakes are removed from

the ground, cleaned, and visually inspected for signs of decay and termite attack. A

numerical rating scale is used to quantify the extent of deterioration. For decay, a common

scale is 10 (sound), 9 (trace of decay), 7 (moderate decay), 4 (heavy decay), and 0 (failure).

A similar scale is used for termite attack.

Leaching Studies
Leaching of preservative components is a critical factor affecting both the long-term efficacy of

the treatment and its potential environmental impact.

Laboratory Leaching (e.g., AWPA E11): Treated wood blocks are submerged in distilled

water, which is periodically collected and analyzed for the concentration of leached

preservative elements. This provides a standardized measure of leaching potential.

Field Leaching: This can be assessed in several ways:
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Analysis of Depleted Stakes: Stakes from field trials (like AWPA E7) can be analyzed for

their remaining preservative content after a certain period of exposure. The difference

between the initial and final retention provides an estimate of leaching.

Lysimeter Studies: Treated wood is exposed to natural rainfall, and the leachate that

passes through a soil column beneath the wood is collected and analyzed.

Runoff Collection: For above-ground applications like decking, rainfall runoff from the

surface of the treated wood is collected and analyzed for preservative components.

Visualizations
Logical Comparison of Wood Preservative Performance
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Wood Preservatives
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Caption: Comparative performance of wood preservatives.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b3418799/docs?utm_src=pdf-body-img#performance-of-zinc-arsenate-treated-wood-in-field-trials-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Wood Preservative Field
Trials

Start: Select Wood Species
and Prepare Samples

Preservative Treatment
(e.g., Pressure Impregnation)

Post-Treatment Conditioning
(Fixation and Drying)

Field Installation
of Stakes

Periodic Inspection
and Rating

(Decay and Termites)

Data Analysis and
Performance Evaluation

Leaching Analysis
(Optional)

End: Final Report
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Caption: Typical workflow for wood preservative field trials.

Conclusion
Field trial data indicates that Ammoniacal Copper Zinc Arsenate (ACZA) is a highly effective

wood preservative, demonstrating excellent long-term resistance to both fungal decay and

termite attack, comparable to the performance of CCA.[2][3] In a field test in Hawaii, ACZA-

treated wood showed no signs of termite attack after six years.

The primary difference between ACZA and newer copper-based alternatives like ACQ and

Copper Azole lies in their composition and leaching characteristics. While ACZA contains

arsenic, which has raised environmental concerns, it exhibits good resistance to leaching.[5]

Conversely, ACQ and CA formulations, while arsenic-free, have shown a higher potential for

copper leaching in some studies.[1][6] The choice of preservative will therefore depend on a

balance of factors including the required service life, the specific biological hazards, the wood

species to be treated, and the environmental regulations and considerations for the intended

application. Further long-term comparative studies, particularly on the newer preservative

systems, are needed to provide a more complete picture of their relative performance over

extended periods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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